Cas no 382156-27-6 (4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol)

• Product Name: 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol
• CAS No: 382156-27-6
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD00423041
• CID: 5224433
• Update Time: 2025-05-25

4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol

• MDL： MFCD00423041
• Inchi： 1S/C15H12ClNO3/c16-11-1-3-13(18)10(7-11)9-17-12-2-4-14-15(8-12)20-6-5-19-14/h1-4,7-9,18H,5-6H2
• InChI Key： AHINMAVDDOJLGK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1C=NC1=CC=C2OCCOC2=C1

Additional information on 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol

Chemical Profile of 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol (CAS No. 382156-27-6)

4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol, identified by its Chemical Abstracts Service (CAS) number 382156-27-6, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a phenolic moiety linked to an imino group that is further connected to a benzodioxin derivative. The presence of multiple functional groups makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol exhibits unique electronic and steric properties due to the combination of its aromatic and heterocyclic components. The chloro substituent at the fourth position of the phenol ring introduces electrophilic reactivity, while the (E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino) moiety contributes to the molecule's potential bioactivity. This structural arrangement suggests that the compound may interact with biological targets in multiple ways, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzodioxin derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways associated with inflammation, oxidative stress, and cell signaling. The benzodioxin core in 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol is particularly noteworthy, as it has been implicated in the activity of several bioactive molecules with potential pharmaceutical applications.

One of the most compelling aspects of this compound is its potential role as an inhibitor of enzymes involved in inflammatory processes. Studies have indicated that molecules with a similar structural framework may interfere with the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that are crucial in the production of prostaglandins and leukotrienes—mediators of inflammation. The imino group in 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol may facilitate interactions with these enzymes by forming hydrogen bonds or participating in coordination chemistry with metal ions that are essential for their catalytic activity.

Furthermore, the phenolic hydroxyl group serves as a key pharmacophore that can engage in various biochemical interactions. Phenols are well-known for their ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress—a factor implicated in numerous pathological conditions. The presence of this group alongside the more complex (E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino) moiety suggests that 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol could exhibit dual mechanisms of action: anti-inflammatory and antioxidant properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between small molecules like 4-chloro-2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]phenol and biological targets. Molecular docking studies have suggested that this compound may bind to proteins involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. For instance, preliminary simulations indicate potential interactions with kinases and transcription factors that regulate cell proliferation and survival. These findings align with emerging research on benzodioxin derivatives as modulators of critical cellular processes.

The synthesis of 4-chloro-2-[(E)-(2,3)-dihydro-*1,*4*-benzodioxin-*6*-ylimino)methyl]phenol presents an interesting challenge due to its multi-step reaction sequence involving functional group transformations such as imination and aromatic substitution. However， recent methodologies have streamlined these processes using catalytic systems that enhance efficiency and yield. For example， palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the phenolic ring and the benzodioxin-imine moiety. Such advances in synthetic chemistry are crucial for facilitating further exploration of this compound's pharmacological potential.

Evaluation of the pharmacokinetic properties of novel compounds is essential before they can progress to clinical trials. Preliminary data on 4-chloro-*[(E)-(*2,3*-dihydro-*1,*4*-benzodioxin-*6*-ylimino)methyl]phenol suggest favorable solubility characteristics due to the presence of polar functional groups like hydroxyl and imine moieties. Additionally， metabolic stability studies indicate that the compound undergoes slow degradation under physiological conditions， suggesting a reasonable half-life for potential therapeutic applications.

The safety profile of any candidate drug must be thoroughly assessed before it can be considered for human use。 While * preliminary toxicology studies on *[(E)-(*2,3*-dihydro-*1,*4*-benzodioxin-*6*-ylimino)methyl]-*chlorophenol have not revealed significant concerns， further investigations are warranted to evaluate long-term effects and potential side effects。 These studies often involve both * vitro * assays targeting specific biological pathways as well as * vivo * experiments in animal models to assess systemic toxicity。

In conclusion， *[(E)-(* 2, 3*-dihydro-* 1, 4*-benzodioxin-* 6*-ylimino)methyl]-*chlorophenol* (CAS No.* 382156*–*27*–*6*) represents a promising scaffold for developing novel therapeutic agents。 Its complex structure， which combines multiple pharmacophoric elements， positions it as a candidate for modulating inflammatory and oxidative stress-related pathways。 Recent advancements in computational modeling， synthetic chemistry， and pharmacokinetic evaluation provide a strong foundation for further exploration into its potential applications。 As research continues， this compound may emerge as a valuable tool in addressing challenging medical conditions。